Cas no 105538-80-5 (3-phenylmethoxynonanal)

3-phenylmethoxynonanal structure
3-phenylmethoxynonanal structure
Product Name:3-phenylmethoxynonanal
CAS No:105538-80-5
MF:C16H24O2
MW:248.360565185547
CID:1154742
PubChem ID:9992223
Update Time:2025-04-20

3-phenylmethoxynonanal Chemical and Physical Properties

Names and Identifiers

    • 3-phenylmethoxynonanal
    • Nonanal, 3-(phenylmethoxy)-
    • DTXSID10433840
    • 105538-80-5
    • Inchi: 1S/C16H24O2/c1-2-3-4-8-11-16(12-13-17)18-14-15-9-6-5-7-10-15/h5-7,9-10,13,16H,2-4,8,11-12,14H2,1H3
    • InChI Key: VGFAOGAQMADTQN-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(CC=O)CCCCCC

Computed Properties

  • Exact Mass: 248.17772
  • Monoisotopic Mass: 248.177630004g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 10
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
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